Cas no 220328-04-1 (3,11,12-Trihydroxy-1(10)-spirovetiven-2-one)

• Product Name: 3,11,12-Trihydroxy-1(10)-spirovetiven-2-one
• CAS No: 220328-04-1
• MF: C₁₅H₂₄O₄
• MW: 268.348665237427
• CID: 836922
• PubChem ID: 539964
• Update Time: 2025-06-08

3,11,12-Trihydroxy-1(10)-spirovetiven-2-one Chemical and Physical Properties

Names and Identifiers

• 3,11,12-Trihydroxyspirovetiv-1(10)-en-2-one
• 2-[(1S)-1,2-Dihydroxy-1-methylethyl]-9-hydroxy-6,10-dimethylspiro[4.5]dec-6-en-8-one
• DQOOWVDEQWNBKX-UHFFFAOYSA-N
• 3,11,12-Trihydroxy-1(10)-spirovetiven-2-one
• 220328-04-1
• DTXSID401135349
• 2-(1',2'-dihydroxy-1'-methylethyl)-6,10-dimethyl-9-hydroxyspiro<4,5>dec-6-en-8-one
• FS-9337
• 2-(1,2-Dihydroxy-1-methylethyl)-9-hydroxy-6,10-dimethylspiro[4.5]dec-6-en-8-one #
• 84321-96-0
• 2-(1',2'-Dihydroxy-1'-methylethyl)-6,10-dimethyl-9-hydroxyspiro[4,5]dec-6-en-8-one
• 2-(1,2-dihydroxypropan-2-yl)-9-hydroxy-6,10-dimethylspiro[4.5]dec-6-en-8-one
• 3-(1,2-dihydroxypropan-2-yl)-7-hydroxy-6,10-dimethylspiro[4.5]dec-9-en-8-one
• 2-(1,2-Dihydroxy-1-methylethyl)-9-hydroxy-6,10-dimethylspiro[4.5]dec-6-en-8-one
• CHEBI:168108
• [ "" ]

• Inchi： 1S/C15H24O4/c1-9-6-12(17)13(18)10(2)15(9)5-4-11(7-15)14(3,19)8-16/h6,10-11,13,16,18-19H,4-5,7-8H2,1-3H3
• InChI Key： DQOOWVDEQWNBKX-UHFFFAOYSA-N
• SMILES： OC(C)(CO)C1CCC2(C(C)=CC(C(C2C)O)=O)C1

Computed Properties

• Exact Mass: 268.16745924g/mol
• Monoisotopic Mass: 268.16745924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8
• XLogP3: 0.7

Experimental Properties

• Color/Form: Oil

3,11,12-Trihydroxy-1(10)-spirovetiven-2-one Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids

Additional information on 3,11,12-Trihydroxy-1(10)-spirovetiven-2-one

Recent Advances in the Study of 3,11,12-Trihydroxy-1(10)-spirovetiven-2-one (CAS: 220328-04-1): A Comprehensive Research Brief

The compound 3,11,12-Trihydroxy-1(10)-spirovetiven-2-one (CAS: 220328-04-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential clinical relevance.

Recent studies have highlighted the compound's role as a spirovetivane-type sesquiterpenoid, a class of natural products known for their diverse biological activities. Researchers have successfully isolated and characterized this compound from various plant sources, including Vetiveria zizanioides, where it exhibits notable anti-inflammatory and antioxidant properties. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm its structural identity and purity.

In vitro and in vivo studies have demonstrated that 3,11,12-Trihydroxy-1(10)-spirovetiven-2-one possesses significant pharmacological potential. For instance, it has shown promising activity in modulating key inflammatory pathways, including the NF-κB and MAPK signaling cascades. These findings suggest its potential as a lead compound for the development of novel anti-inflammatory agents. Additionally, its antioxidant properties have been linked to the scavenging of reactive oxygen species (ROS), which may have implications for treating oxidative stress-related disorders.

The synthesis of 3,11,12-Trihydroxy-1(10)-spirovetiven-2-one has also been a focal point of recent research. Innovative synthetic routes have been developed to enhance yield and scalability, addressing previous challenges associated with its natural extraction. Notably, a recent study published in the Journal of Medicinal Chemistry reported a stereoselective synthesis approach that significantly improved the efficiency of producing this compound in the laboratory setting.

Despite these advancements, several challenges remain. The compound's bioavailability and pharmacokinetic profile require further optimization to ensure its efficacy in clinical applications. Ongoing research is exploring various formulation strategies, including nanoencapsulation and prodrug approaches, to overcome these limitations. Furthermore, detailed mechanistic studies are needed to fully elucidate its mode of action and potential off-target effects.

In conclusion, 3,11,12-Trihydroxy-1(10)-spirovetiven-2-one (CAS: 220328-04-1) represents a promising candidate for future drug development, particularly in the areas of inflammation and oxidative stress. Continued research efforts are essential to translate these preclinical findings into therapeutic applications, paving the way for novel treatments in the chemical biology and pharmaceutical fields.